Ethyl imidazo[1,5-a]pyridine-1-carboxylate
Overview
Description
Ethyl imidazo[1,5-a]pyridine-1-carboxylate is a useful research compound. Its molecular formula is C10H10N2O2 and its molecular weight is 190.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Generation of Stable N-heterocyclic Carbenes : The imidazo[1,5-a]pyridine skeleton facilitates the generation of new types of stable N-heterocyclic carbenes, including Rh(I) mono-, biscarbenes, and mesoionic carbenes. This has implications in organic chemistry and catalysis (Alcarazo et al., 2005).
Fluorescent Probes for Mercury Ion : The one-pot synthesis of 2-carbonyl-3-(pyridylamino)imidazo[1,2-a]pyridines produces efficient fluorescent probes for detecting mercury ions in acetonitrile and buffered aqueous solutions (Shao et al., 2011).
Pharmaceutical Applications : Electrochemical tandem sp3 (C-H) double amination method allows direct synthesis of 3-acyl-functionalized imidazo[1,5-a]pyridines in one step, offering potential pharmaceutical applications (Wang et al., 2022).
Cell Membrane Probes : Imidazo[1,5-a]pyridine-based fluorophores are potential candidates as cell membrane probes, exhibiting high solvatochromic behavior and successful intercalation in artificial membrane models (Renno et al., 2022).
Antimicrobial Activity : Imidazo[1,2-a]pyridine-2-carboxylic acid arylidenehydrazides show promising antimicrobial activity against various bacteria and fungi (Turan-Zitouni et al., 2001).
Antiulcer Agents : 3-substituted imidazo[1,2-a]pyridines have shown potential as antiulcer agents with cytoprotective properties, although they did not exhibit significant antisecretory activity (Starrett et al., 1989).
Organic Synthesis : Various methods have been developed for the synthesis of imidazo[1,5-a]pyridines, offering potential applications in organic synthesis and the development of functionalized molecules for different purposes, including the Cu-catalyzed regioselective C5-H arylation (Wang et al., 2022), metal-free methods (Su et al., 2020), and one-pot synthesis approaches (Crawforth & Paoletti, 2009).
Future Directions
Imidazo[1,5-a]pyridine derivatives have great potential in several research areas, from materials science to the pharmaceutical field . In recent years, many promising innovations have been reported in different technological applications, such as optoelectronic devices, sensors, anti-cancer drugs, and emitters for confocal microscopy and imaging . This suggests that Ethyl imidazo[1,5-a]pyridine-1-carboxylate and its derivatives could have promising future applications in these areas.
Mechanism of Action
Mode of Action
It’s known that imidazo[1,5-a]pyridine derivatives can interact with their targets through various transformations . These transformations include cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions .
Biochemical Pathways
Imidazo[1,5-a]pyridine derivatives are known to be significant structural components of a large number of agrochemicals and pharmaceuticals .
Biochemical Analysis
Biochemical Properties
It is known that imidazo[1,5-a]pyridine derivatives have a wide range of biological activities, including antiulcer, anticonvulsant, anti-protozoal, anthelmintic, antiepileptic, antifungal, antibacterial, analgesic, antiviral, anticancer, anti-inflammatory, antituberculosis, and antitumor properties .
Cellular Effects
Some imidazopyridine derivatives have shown cytotoxic activity, indicating that they may have effects on cell viability and proliferation .
Molecular Mechanism
It is known that imidazo[1,5-a]pyridine derivatives can undergo a variety of transformations, including cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions .
Temporal Effects in Laboratory Settings
It is known that imidazo[1,5-a]pyridine derivatives can be synthesized from readily available starting materials, suggesting that they may be stable and suitable for long-term studies .
Dosage Effects in Animal Models
It is known that imidazo[1,5-a]pyridine derivatives have a wide range of biological activities, suggesting that they may have dose-dependent effects .
Metabolic Pathways
It is known that imidazo[1,5-a]pyridine derivatives can undergo a variety of transformations, suggesting that they may be involved in complex metabolic pathways .
Transport and Distribution
It is known that imidazo[1,5-a]pyridine derivatives have a wide range of biological activities, suggesting that they may interact with various transporters and binding proteins .
Subcellular Localization
It is known that imidazo[1,5-a]pyridine derivatives have a wide range of biological activities, suggesting that they may be localized to specific compartments or organelles within the cell .
Properties
IUPAC Name |
ethyl imidazo[1,5-a]pyridine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O2/c1-2-14-10(13)9-8-5-3-4-6-12(8)7-11-9/h3-7H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLRVWFZTEPQRKB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C2C=CC=CN2C=N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20576631 | |
Record name | Ethyl imidazo[1,5-a]pyridine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20576631 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
119448-87-2 | |
Record name | Ethyl imidazo[1,5-a]pyridine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20576631 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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